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Compound of Interest

Compound Name: RV01

Cat. No.: B15574201 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: RV01 is a quinolyl-substituted analogue of resveratrol that has demonstrated

notable biological activities.[1][2] It functions as an inhibitor of acetaldehyde dehydrogenase 2

(ALDH2) and exhibits anti-neuroinflammatory properties by decreasing the expression of

inducible nitric oxide synthase (iNOS).[1] Furthermore, RV01 has been shown to inhibit

lipopolysaccharide (LPS)-induced inflammatory responses in microglial cells by blocking the

NF-κB and MAPK signaling pathways.[1] This document provides a standard operating

procedure for the preparation and application of RV01 in a research setting.
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Property Value

Molecular Formula C₁₇H₁₃NO₂

Molecular Weight 263.29 g/mol

CAS Number 1016897-10-1

Appearance Light yellow to yellow solid

Purity >98%

Solubility Soluble in DMSO

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Table 2: Example Quantitative Data for RV01 Inhibition of LPS-Induced Nitric Oxide Production

in Microglial Cells

Treatment
RV01
Concentration (µM)

Nitric Oxide (µM) Standard Deviation

Control 0 0.5 ± 0.1

LPS (1 µg/mL) 0 25.2 ± 2.1

LPS + RV01 1 18.5 ± 1.5

LPS + RV01 5 10.3 ± 1.1

LPS + RV01 10 4.8 ± 0.7

Experimental Protocols
1. Preparation of RV01 Stock Solution (10 mM)

Materials:

RV01 powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Allow the RV01 powder vial to equilibrate to room temperature before opening.

Calculate the volume of DMSO required to achieve a 10 mM stock solution. For example,

to prepare 1 mL of a 10 mM solution from 1 mg of RV01 (MW: 263.29), add 380 µL of

DMSO.

Calculation: (Mass (g) / Molecular Weight ( g/mol )) / Desired Concentration (mol/L) =

Volume (L)

Aseptically add the calculated volume of DMSO to the vial containing the RV01 powder.

Vortex the solution for 1-2 minutes until the RV01 is completely dissolved. A brief

sonication may be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.[1]

2. Treatment of Cells with RV01

Materials:

Cultured cells (e.g., microglial cells)

Complete cell culture medium

RV01 stock solution (10 mM)

Phosphate-buffered saline (PBS)
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Procedure:

Seed cells in appropriate culture plates and allow them to adhere and reach the desired

confluency (typically 70-80%).

On the day of the experiment, prepare the working concentrations of RV01 by diluting the

stock solution in complete cell culture medium.

Note: The final DMSO concentration should be kept below 0.1% to minimize solvent-

induced cytotoxicity. A vehicle control (medium with the same concentration of DMSO)

should be included in all experiments.

Remove the existing medium from the cells and wash once with sterile PBS.

Add the medium containing the desired concentrations of RV01 (or vehicle control) to the

cells.

If investigating the inhibitory effects of RV01, pre-incubate the cells with RV01 for a

specific duration (e.g., 1-2 hours) before adding the inflammatory stimulus (e.g., LPS).

Incubate the cells for the desired experimental period (e.g., 24 hours).

Proceed with downstream analysis, such as cell viability assays, protein extraction for

Western blotting, or RNA isolation for qPCR.
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Click to download full resolution via product page

Caption: RV01 inhibits the LPS-induced inflammatory response by blocking MAPK and NF-κB

signaling pathways.
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Caption: General experimental workflow for studying the effects of RV01 on cultured cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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